Cas no 6611-97-8 (Cyclohexanone, 3-(1-methylethenyl)-)

• Product Name: Cyclohexanone, 3-(1-methylethenyl)-
• CAS No: 6611-97-8
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 396810
• PubChem ID: 12570577
• Update Time: 2025-04-19

Cyclohexanone, 3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(1-methylethenyl)-
• 3-prop-1-en-2-ylcyclohexan-1-one
• 3-isopropenyl-cyclohexan-1-one
• SCHEMBL14104952
• 3-isopropenylcyclohexanone
• AKOS015906878
• DTXSID30502926
• 6611-97-8
• 3-(Prop-1-en-2-yl)cyclohexan-1-one
• (S)-3-(Prop-1-en-2-yl)cyclohexanone

• Inchi： 1S/C9H14O/c1-7(2)8-4-3-5-9(10)6-8/h8H,1,3-6H2,2H3
• InChI Key： TYQGXKQUZWWNDA-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=C)C)C1

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones